Cas no 1104455-24-4 (4-Methoxy-N-methylpyridin-2-amine)

• Product Name: 4-Methoxy-N-methylpyridin-2-amine
• CAS No: 1104455-24-4
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD09834852
• CID: 1098844
• PubChem ID: 55276258
• Update Time: 2025-11-02

4-Methoxy-N-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-methyl-2-Pyridinamine
• 4-methoxy-N-methylpyridin-2-amine
• 4-Methoxy-N-methyl-pyridin-2-amine
• F73029
• DB-332414
• CHEMBL4542299
• 1104455-24-4
• SCHEMBL3927522
• AKOS006326863
• SY209235
• BS-44310
• (4-Methoxy-pyridin-2-yl)-methyl-amine
• MFCD09834852
• SMTQFLZEYWPDEZ-UHFFFAOYSA-N
• EN300-253249
• 4-Methoxy-N-methylpyridin-2-amine

• MDL： MFCD09834852
• Inchi： 1S/C7H10N2O/c1-8-7-5-6(10-2)3-4-9-7/h3-5H,1-2H3,(H,8,9)
• InChI Key： SMTQFLZEYWPDEZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1)NC

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 256.5±25.0 °C at 760 mmHg
• Flash Point: 108.9±23.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Methoxy-N-methylpyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-Methoxy-N-methylpyridin-2-amine

4-Methoxy-N-methylpyridin-2-amine (CAS No. 1104455-24-4): A Comprehensive Overview

4-Methoxy-N-methylpyridin-2-amine (CAS No. 1104455-24-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This heterocyclic amine, featuring a methoxy group and a methyl-substituted amino group on a pyridine ring, serves as a valuable building block in pharmaceutical research, agrochemical development, and material science. The growing interest in pyridine derivatives and N-methylated compounds has positioned this molecule as an important subject of study for researchers worldwide.

The molecular structure of 4-Methoxy-N-methylpyridin-2-amine combines the aromatic characteristics of pyridine with the electron-donating effects of both methoxy and N-methylamino substituents. This combination creates a molecule with distinct electronic properties that make it particularly interesting for drug discovery programs. Recent searches on scientific databases show increasing interest in questions like "what is the solubility of 4-Methoxy-N-methylpyridin-2-amine" and "synthetic applications of N-methylpyridinamine derivatives," reflecting the compound's growing importance in chemical research.

In pharmaceutical applications, 4-Methoxy-N-methylpyridin-2-amine serves as a crucial intermediate for the synthesis of various bioactive molecules. Its structural features make it particularly valuable in the development of central nervous system (CNS) drugs, where N-methylated heterocycles often show improved blood-brain barrier penetration. The compound's potential in creating novel kinase inhibitors has also been explored, addressing current research trends in targeted cancer therapies. Researchers frequently search for information about "biological activity of methoxy-substituted pyridines" and "medicinal chemistry applications of 1104455-24-4," indicating strong interest in these therapeutic areas.

The synthetic versatility of 4-Methoxy-N-methylpyridin-2-amine makes it valuable for material science applications as well. Its ability to coordinate with metal ions and participate in polymerization reactions has led to investigations into its use for creating advanced polymeric materials. The compound's thermal stability and electronic properties have prompted studies into its potential for organic electronics, particularly in the development of novel organic semiconductors. Online searches reveal growing curiosity about "conductive properties of pyridine-based compounds" and "applications of N-methylpyridinamines in material science."

From a chemical perspective, 4-Methoxy-N-methylpyridin-2-amine exhibits interesting reactivity patterns. The methoxy group at the 4-position influences the electronic distribution of the pyridine ring, while the N-methylamino group at the 2-position provides a site for further functionalization. This combination creates opportunities for diverse chemical transformations, making the compound a versatile intermediate in organic synthesis. Common search queries include "reactivity of methoxy-N-methylpyridinamine" and "synthetic routes to CAS 1104455-24-4," reflecting the compound's importance in methodological development.

The analytical characterization of 4-Methoxy-N-methylpyridin-2-amine typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's purity and structural integrity, which are crucial for research applications. Recent advancements in analytical chemistry have led to improved methods for detecting and quantifying this compound in complex mixtures, addressing search trends like "analytical methods for pyridine derivatives" and "quality control of 1104455-24-4."

In the context of green chemistry, researchers have explored more sustainable approaches to synthesizing 4-Methoxy-N-methylpyridin-2-amine. The development of catalytic methods and the use of environmentally benign solvents align with current trends toward sustainable chemical production. This focus responds to increasing searches for "green synthesis of N-methylpyridinamines" and "eco-friendly production of CAS 1104455-24-4," demonstrating the chemical industry's shift toward more sustainable practices.

The commercial availability of 4-Methoxy-N-methylpyridin-2-amine has expanded in recent years to meet growing research demand. Suppliers now offer the compound in various quantities and purities to accommodate different research needs. Market analysis shows particular interest from pharmaceutical companies and academic research institutions, with search patterns including "suppliers of 4-Methoxy-N-methylpyridin-2-amine" and "pricing trends for 1104455-24-4." The compound's stability under standard storage conditions contributes to its practicality as a research chemical.

Future research directions for 4-Methoxy-N-methylpyridin-2-amine likely include expanded investigations into its biological activities and material applications. The compound's structural features suggest potential for development into more complex molecular architectures with tailored properties. Emerging search terms such as "new applications of methoxy-N-methylpyridinamine" and "recent advances with CAS 1104455-24-4" indicate the scientific community's ongoing interest in exploring this compound's full potential across multiple disciplines.

Safety considerations for handling 4-Methoxy-N-methylpyridin-2-amine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this chemical. This practical information addresses common search queries like "safety data for 4-Methoxy-N-methylpyridin-2-amine" and "handling precautions for pyridine derivatives," providing valuable guidance for researchers.

In summary, 4-Methoxy-N-methylpyridin-2-amine (CAS No. 1104455-24-4) represents an important compound at the intersection of medicinal chemistry, materials science, and synthetic methodology. Its unique structural features and versatile reactivity continue to inspire research across multiple scientific disciplines. As investigation into this compound progresses, it will likely yield new insights and applications that further demonstrate the value of functionalized pyridine derivatives in addressing contemporary scientific challenges.